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Compound of Interest

Compound Name: CB2R probe 1

Cat. No.: B11932288 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the handling of CB2R probe 1, a fluorescent probe for the

Cannabinoid Receptor 2 (CB2R). The following procedural guidance is based on best practices

for handling similar chemical compounds in a laboratory setting.

Disclaimer: This document provides general safety guidelines. A comprehensive, substance-

specific risk assessment should be conducted prior to handling CB2R probe 1. Always consult

the manufacturer's Safety Data Sheet (SDS) for detailed and specific safety information.

MedChemExpress lists CB2R probe 1 as a "safe and green" fluorescent probe with low

cytotoxicity, however, proper laboratory safety protocols should always be followed.[1]

Personal Protective Equipment (PPE)
A baseline of recommended PPE is crucial for minimizing exposure and ensuring personal

safety during the handling of chemical probes like CB2R probe 1. The following table

summarizes the recommended PPE for various laboratory activities involving this probe.
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Activity Recommended PPE Rationale

General Laboratory Work

Lab coat, safety glasses with

side shields, nitrile gloves, long

pants, and closed-toe shoes.

[2]

Provides a minimum level of

protection against minor

splashes and accidental

contact.

Handling Stock Solutions

Chemical-resistant lab coat or

apron, chemical splash

goggles, nitrile gloves

(consider double gloving).[2][3]

Protects against splashes of

concentrated solutions which

pose a higher risk.

Procedures with Potential for

Aerosol Generation

In addition to standard PPE, a

face shield and work within a

certified chemical fume hood

are recommended.[2]

Minimizes inhalation risk and

protects the face from

splashes.

Operational Plan: Donning and Doffing of PPE
The correct sequence for putting on (donning) and taking off (doffing) PPE is critical to prevent

contamination.

Donning Sequence:

Gown/Lab Coat: Put on a clean lab coat or disposable gown.

Mask or Respirator (if required): Secure the mask or respirator, ensuring a proper seal.

Goggles or Face Shield: Put on eye and face protection.

Gloves: Don gloves, ensuring they overlap the cuffs of the gown.

Doffing Sequence:

Gloves: Remove gloves by peeling them off from the cuff, turning them inside out.

Gown/Lab Coat: Remove the gown by unfastening it and rolling it down from the shoulders,

turning it inside out.
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Goggles or Face Shield: Remove eye and face protection from the back of the head.

Mask or Respirator (if used): Remove from the back of the head.

Hand Hygiene: Immediately and thoroughly wash your hands with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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